N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}-6-methylpyridine-2-carboxamide

• IUPAC Name: N-[1-(4-bromopyrazol-1-yl)-2-cyanopropan-2-yl]-6-methylpyridine-2-carboxamide
• InChI: InChI=1S/C14H14BrN5O/c1-10-4-3-5-12(18-10)13(21)19-14(2,8-16)9-20-7-11(15)6-17-20/h3-7H,9H2,1-2H3,(H,19,21)
• InChI Key: RZWWPJAJEMQWMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)NC(C)(CN2C=C(C=N2)Br)C#N
• Molecular Formula: C14H14BrN5O
• Molecular Weight: 348.20 g/mol

Description

The compound “N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}-6-methylpyridine-2-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms. The compound also contains a bromine atom, a cyano group (-CN), and a carboxamide group (-CONH2).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole ring, for example, would contribute to the compound’s aromaticity. The presence of the bromine atom, cyano group, and carboxamide group would also significantly affect the compound’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These might include its melting point, boiling point, density, and solubility. The presence of the bromine atom, for example, might increase the compound’s density.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. In the case of a drug, for example, the mechanism of action might involve binding to a specific receptor or enzyme. Without specific information on this compound, it’s difficult to provide details on its mechanism of action.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if the compound showed promise as a drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials.